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3/,4/-Di-O-acetyl-2/,6/-di-O-p-coumaroylastragalin 3/,4/-Di-O-acetyl-2/,6/-di-O-p-coumaroylastragalin
Brand Name: Vulcanchem
CAS No.: 349545-02-4
VCID: VC0058152
InChI: InChI=1S/C43H36O17/c1-22(44)55-39-33(21-54-34(51)17-7-24-3-11-27(46)12-4-24)58-43(42(41(39)56-23(2)45)59-35(52)18-8-25-5-13-28(47)14-6-25)60-40-37(53)36-31(50)19-30(49)20-32(36)57-38(40)26-9-15-29(48)16-10-26/h3-20,33,39,41-43,46-50H,21H2,1-2H3/b17-7+,18-8-/t33-,39-,41+,42-,43+/m1/s1
SMILES: CC(=O)OC1C(OC(C(C1OC(=O)C)OC(=O)C=CC2=CC=C(C=C2)O)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)COC(=O)C=CC6=CC=C(C=C6)O
Molecular Formula: C43H36O17
Molecular Weight: 824.744

3/,4/-Di-O-acetyl-2/,6/-di-O-p-coumaroylastragalin

CAS No.: 349545-02-4

Reference Standards

VCID: VC0058152

Molecular Formula: C43H36O17

Molecular Weight: 824.744

3/,4/-Di-O-acetyl-2/,6/-di-O-p-coumaroylastragalin - 349545-02-4

CAS No. 349545-02-4
Product Name 3/,4/-Di-O-acetyl-2/,6/-di-O-p-coumaroylastragalin
Molecular Formula C43H36O17
Molecular Weight 824.744
IUPAC Name [(2R,3R,4S,5R,6S)-3,4-diacetyloxy-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-5-[(Z)-3-(4-hydroxyphenyl)prop-2-enoyl]oxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C43H36O17/c1-22(44)55-39-33(21-54-34(51)17-7-24-3-11-27(46)12-4-24)58-43(42(41(39)56-23(2)45)59-35(52)18-8-25-5-13-28(47)14-6-25)60-40-37(53)36-31(50)19-30(49)20-32(36)57-38(40)26-9-15-29(48)16-10-26/h3-20,33,39,41-43,46-50H,21H2,1-2H3/b17-7+,18-8-/t33-,39-,41+,42-,43+/m1/s1
Standard InChIKey IFLHDGGEJKVLAF-ASZZAFOJSA-N
SMILES CC(=O)OC1C(OC(C(C1OC(=O)C)OC(=O)C=CC2=CC=C(C=C2)O)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)COC(=O)C=CC6=CC=C(C=C6)O
Appearance Yellow powder
PubChem Compound 125115324
Last Modified Nov 11 2021
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